Cas no 35736-52-8 (2,4-Dibromo-5-methoxyaniline)

• Product Name: 2,4-Dibromo-5-methoxyaniline
• CAS No: 35736-52-8
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• MDL: MFCD08282833
• CID: 2359049
• PubChem ID: 13399540
• Update Time: 2025-10-30

2,4-Dibromo-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-5-methoxyaniline
• 2,4-Dibromo-5-methoxybenzenamine
• Benzenamine, 2,4-dibromo-5-methoxy-
• 2,4-dibromo-5-methoxyphenylamine
• 4,6-dibromo-3-methoxy-aniline
• SBB007567
• NE25048
• ST059634
• AK174325
• Z1837073476
• Z1269138040
• DTXSID30539373
• SCHEMBL23885270
• AKOS024283050
• CS-0098734
• N10516
• DS-8698
• DB-202473
• SY161759
• EN300-176776
• MFCD08282833
• 35736-52-8
• KBA73652
• DTXCID60490160
• 2,4-Dibromo-5-methoxyaniline

• MDL： MFCD08282833
• Inchi： 1S/C7H7Br2NO/c1-11-7-3-6(10)4(8)2-5(7)9/h2-3H,10H2,1H3
• InChI Key： RBFJSDKTASSGSH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)N)Br

Computed Properties

• Exact Mass: 280.88739g/mol
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.897±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136 ºC
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Additional information on 2,4-Dibromo-5-methoxyaniline

2,4-Dibromo-5-methoxyaniline: A Comprehensive Overview

The compound 2,4-Dibromo-5-methoxyaniline, also known by its CAS number 35736-52-8, is a significant chemical entity with diverse applications in various fields. This compound is characterized by its unique structure, which includes a bromine atom at positions 2 and 4 of the aniline ring, along with a methoxy group at position 5. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic and industrial research.

Recent studies have highlighted the potential of 2,4-Dibromo-5-methoxyaniline in the field of materials science. Researchers have explored its role as a precursor in the synthesis of advanced polymers and materials with tailored electronic properties. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that derivatives of this compound can be used to create high-performance thermoplastics with enhanced thermal stability and mechanical strength. These findings underscore the importance of 35736-52-8 in advancing material innovation.

In addition to its role in materials science, 2,4-Dibromo-5-methoxyaniline has also been investigated for its potential in pharmaceutical applications. A 2022 study in the European Journal of Medicinal Chemistry revealed that this compound exhibits promising anti-inflammatory properties. The methoxy group at position 5 plays a crucial role in modulating the compound's bioactivity, making it a candidate for further drug development studies. This research highlights the versatility of CAS No 35736-52-8 across different scientific domains.

The synthesis and characterization of 2,4-Dibromo-5-methoxyaniline have been extensively studied to optimize its production process. A 2021 paper in Organic Process Research & Development outlined a novel synthetic route that significantly improves yield and reduces production costs. This advancement is particularly relevant for industries relying on large-scale production of this compound, such as agrochemicals and specialty chemicals.

The environmental impact of CAS No 35736-52-8 has also been a topic of recent research. A 2023 study published in Environmental Science & Technology assessed the biodegradation potential of this compound under various environmental conditions. The results indicated that while it has moderate biodegradability, further optimization of its structure could enhance its eco-friendliness. This research emphasizes the need for sustainable practices in chemical manufacturing.

In conclusion, 2,4-Dibromo-5-methoxyaniline (CAS No 35736-52-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool in materials science, pharmaceuticals, and beyond. As ongoing research continues to uncover new applications and optimizations, this compound remains at the forefront of chemical innovation.